Cas no 51815-08-8 (Pentadecanoic acid,1-methylethyl ester)
51815-08-8 structure
Product Name:Pentadecanoic acid,1-methylethyl ester
CAS No:51815-08-8
MF:C18H36O2
MW:284.477246284485
CID:372487
PubChem ID:103978
Update Time:2025-04-19
Pentadecanoic acid,1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentadecanoic acid,1-methylethyl ester
- isopropyl pentadecanoate
- propan-2-yl pentadecanoate
- 51815-08-8
- Pentadecanoic acid, isopropyl ester
- Pentadecanoic acid, 1-methylethyl ester
- DTXSID00199766
- KPHRUIGNOVAUSA-UHFFFAOYSA-N
- NS00022281
- EINECS 257-441-9
- SCHEMBL317117
-
- Inchi: 1S/C18H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18(19)20-17(2)3/h17H,4-16H2,1-3H3
- InChI Key: KPHRUIGNOVAUSA-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(CCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 284.27168
- Monoisotopic Mass: 284.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 7.7
Experimental Properties
- PSA: 26.3
Pentadecanoic acid,1-methylethyl ester Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
51815-08-8 (Pentadecanoic acid,1-methylethyl ester) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 104-50-7(4-Octanolide)
- 104-67-6(4-Undecanolide)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
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